Cas no 89810-01-5 (3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine)

• Product name: 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine
• CAS No: 89810-01-5
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• MDL: MFCD06375956
• CID: 727030
• PubChem ID: 2463191

3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine
• 2-Pyridinamine,3-chloro-N-methyl-5-(trifluoromethyl)-
• 3-Chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine
• 3-chloro-2-methylamine-5-trifluoromethylpyridine
• 3-Chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine (ACI)
• AKOS008954431
• SB79113
• SY067749
• D84358
• SCHEMBL6676058
• 89810-01-5
• DB-002318
• AS-8436
• DTXSID00368758
• XWCGPHUZEGMFAI-UHFFFAOYSA-N
• EN300-11806
• (3-CHLORO-5-TRIFLUOROMETHYL-PYRIDIN-2-YL)-METHYLAMINE
• MFCD06375956
• 3-Chloro-2-(methylamino)-5-(trifluoromethyl)pyridine
• CS-0119805

• MDL： MFCD06375956
• Inchi： 1S/C7H6ClF3N2/c1-12-6-5(8)2-4(3-13-6)7(9,10)11/h2-3H,1H3,(H,12,13)
• InChI Key： XWCGPHUZEGMFAI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(Cl)C(NC)=NC=1)(F)F

Computed Properties

• Exact Mass: 210.01700
• Monoisotopic Mass: 210.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 43-47°C
• Boiling Point: 216.3±40.0 °C at 760 mmHg
• Flash Point: 84.6±27.3 °C
• PSA: 24.92000
• LogP: 2.86850
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature
• HazardClass：IRRITANT

Additional information on 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine

Comprehensive Overview of 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine (CAS No. 89810-01-5)

3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine, with the CAS number 89810-01-5, is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, often referred to by its systematic name or CAS registry number, is a key intermediate in the synthesis of various high-value products. Its unique structural features, including the trifluoromethyl group and chloro-substituted pyridine ring, contribute to its versatility and applicability in modern chemistry.

The growing interest in fluorinated compounds and heterocyclic amines has positioned 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine as a subject of extensive research. Scientists and manufacturers are particularly intrigued by its potential role in developing crop protection agents and pharmaceutical intermediates. The compound's CAS No. 89810-01-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its industrial relevance.

One of the most discussed applications of 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine is its use in the synthesis of advanced agrochemicals. With the global push toward sustainable agriculture, researchers are exploring how this compound can contribute to next-generation pesticides with improved efficacy and environmental profiles. The trifluoromethyl group is known to enhance the biological activity of molecules, making it a hotspot for innovation in crop science.

In the pharmaceutical sector, CAS 89810-01-5 is valued for its potential as a building block in drug discovery. The pyridine core is a common motif in many FDA-approved drugs, and the introduction of chloro and trifluoromethyl substituents can fine-tune the pharmacokinetic properties of candidate molecules. This has led to increased demand for high-purity 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine in contract research organizations (CROs) and API manufacturing.

From a synthetic chemistry perspective, the compound's reactivity and stability under various conditions are topics of ongoing study. Researchers are investigating optimal synthetic routes to produce 89810-01-5 with high yield and minimal byproducts. Green chemistry principles are being applied to reduce the environmental impact of its production, aligning with the broader industry trend toward sustainable chemical processes.

The analytical characterization of 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine is another area of focus. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are routinely employed to ensure the compound meets the stringent quality standards required for its applications. This emphasis on quality control is critical for its use in regulated industries.

Market trends indicate a steady rise in the demand for CAS 89810-01-5, driven by its utility in specialty chemicals. Suppliers and distributors are expanding their portfolios to include this compound, often highlighting its technical specifications and regulatory compliance in product listings. The compound's patent landscape is also being closely monitored, as it may influence its commercial availability and pricing.

In conclusion, 3-Chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine (89810-01-5) represents a fascinating intersection of chemistry and application-driven research. Its role in agrochemical innovation, pharmaceutical development, and material science underscores its importance in contemporary industrial chemistry. As research continues to uncover new uses for this versatile compound, its significance in the chemical supply chain is expected to grow even further.